Cas no 66033-79-2 (3-Ethyl-6-methylbenzo[d]isoxazole)

3-Ethyl-6-methylbenzo[d]isoxazole structure
66033-79-2 structure
Product Name:3-Ethyl-6-methylbenzo[d]isoxazole
CAS No:66033-79-2
MF:C10H11NO
MW:161.200442552567
CID:963015
Update Time:2023-08-02

3-Ethyl-6-methylbenzo[d]isoxazole Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisoxazole,3-ethyl-6-methyl-(9CI)
    • 3-ethyl-6-methylbenzo[d]isoxazole
    • 3-Ethyl-6-methylbenzo[d]isoxazole
    • Inchi: 1S/C10H11NO/c1-3-9-8-5-4-7(2)6-10(8)12-11-9/h4-6H,3H2,1-2H3
    • InChI Key: ZTZPAVFAOIUUTB-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C)C=CC=2C(CC)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 160
  • XLogP3: 2.9
  • Topological Polar Surface Area: 26
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